Cas no 1804351-64-1 (Ethyl 2-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 2-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804351-64-1
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4830409
• Update Time: 2025-06-14

Ethyl 2-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H7F3N2O6/c1-2-19-8(16)6-5(20-9(10,11)12)3-4(14(17)18)7(15)13-6/h3H,2H2,1H3,(H,13,15)
• InChI Key： NBQWTDZUVYMJCW-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(NC=1C(=O)OCC)=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 1.6
• Topological Polar Surface Area: 110

Additional information on Ethyl 2-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate

Comprehensive Overview of Ethyl 2-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804351-64-1)

Ethyl 2-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804351-64-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of functional groups such as hydroxy, nitro, and trifluoromethoxy makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their unique physicochemical properties, including enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS No. 1804351-64-1 for its potential role in developing novel antimicrobial agents and herbicides. The compound's trifluoromethoxy group is a key feature, as it often contributes to improved lipophilicity and target binding affinity in bioactive molecules.

The synthesis of Ethyl 2-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate typically involves multi-step reactions, including nitration and esterification processes. Its nitro group can be further reduced to an amino group, opening doors to a wide range of derivatives. This flexibility makes it a popular choice for medicinal chemistry projects aiming to optimize lead compounds. Additionally, its pyridine core is a common scaffold in many FDA-approved drugs, underscoring its relevance in modern drug development.

From an environmental perspective, the compound's biodegradability and ecotoxicological profile are subjects of ongoing research. With increasing regulatory scrutiny on sustainable chemistry, scientists are exploring greener synthetic routes for nitroaromatic compounds like this one. Innovations in catalytic methods and solvent-free reactions are expected to reduce the environmental footprint of its production.

In the context of AI-driven drug discovery, CAS No. 1804351-64-1 has been featured in computational studies predicting its interactions with biological targets. Machine learning models are being used to screen its potential as a kinase inhibitor or GPCR modulator, aligning with the industry's shift toward precision medicine. These advancements highlight the compound's growing importance in high-throughput screening platforms.

For researchers sourcing this compound, quality control is critical. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential to verify its purity and structural integrity. Suppliers often provide certificates of analysis (CoA) to ensure compliance with Good Laboratory Practice (GLP) standards. As the market for custom synthesis expands, tailored derivatives of Ethyl 2-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate are becoming increasingly available to meet project-specific needs.

In summary, CAS No. 1804351-64-1 represents a promising building block in organic synthesis, with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity profile position it as a valuable asset for innovators tackling challenges in drug resistance and crop protection. Future research will likely uncover even broader utilities for this multifaceted compound.